Cas no 13510-89-9 (LEAD ANTIMONATE)
LEAD ANTIMONATE Chemical and Physical Properties
Names and Identifiers
-
- LEAD ANTIMONATE
- Antimony lead oxide
- antimonyleadoxide(sb2pb3o8)
- diantimony trilead octaoxide
- Lead antimonate(V)
- NAPLES YELLOW
- Antimony lead oxide (Sb2Pb3O8)
- UNII-VHF5V54AHR
- 13510-89-9
- EINECS 236-845-9
- lead(2+);distiborate
-
- Inchi: 1S/8O.3Pb.2Sb/q;;6*-1;3*+2;;
- InChI Key: ACNRWWUEFJNUDD-UHFFFAOYSA-N
- SMILES: [Pb+2].[Pb+2].[Pb+2].[Sb](=O)([O-])([O-])[O-].[Sb](=O)([O-])([O-])[O-]
Computed Properties
- Exact Mass: 993.69700
- Monoisotopic Mass: 993.69690g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 36.8
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
Experimental Properties
- Density: 6.580
- PSA: 172.50000
- LogP: -2.09280
LEAD ANTIMONATE Security Information
- Hazardous Material transportation number:3288
- HazardClass:6.1(b)
- PackingGroup:III
LEAD ANTIMONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| City Chemical | L5454-100GM |
Lead Antimonate |
13510-89-9 | 100gm |
$63.96 | 2023-09-19 | ||
| City Chemical | L5454-500GM |
Lead Antimonate |
13510-89-9 | 500gm |
$227.84 | 2023-09-19 |
LEAD ANTIMONATE Related Literature
-
Laura Cartechini,Francesca Rosi,Costanza Miliani,Francesco D'Acapito,Brunetto Giovanni Brunetti,Antonio Sgamellotti J. Anal. At. Spectrom. 2011 26 2500
-
A. Rafalska-?asocha,M. Grzesiak-Nowak,D. Sarkowicz,W. ?asocha J. Anal. At. Spectrom. 2015 30 751
-
Antonio Doménech-Carbó,María Teresa Doménech-Carbó,Miguel Silva,Francisco Manuel Valle-Algarra,José Vicente Gimeno-Adelantado,Francisco Bosch-Reig,Rufino Mateo-Castro Analyst 2015 140 1065
-
S. Lahlil,M. Cotte,I. Biron,J. Szlachetko,N. Menguy,J. Susini J. Anal. At. Spectrom. 2011 26 1040
-
Matthias Alfeld,Joana Vaz Pedroso,Margriet van Eikema Hommes,Geert Van der Snickt,Gwen Tauber,Jorik Blaas,Michael Haschke,Klaus Erler,Joris Dik,Koen Janssens J. Anal. At. Spectrom. 2013 28 760
Additional information on LEAD ANTIMONATE
Recent Advances in Lead Antimonate (13510-89-9) Research: A Comprehensive Review
Lead antimonate (CAS: 13510-89-9), commonly referred to by its product name LEAD ANTIMONATE, has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging uses in various fields. The review is based on a thorough analysis of recent academic papers, patents, and industry reports, ensuring that the information presented is both current and validated.
Recent studies have highlighted the role of LEAD ANTIMONATE in advanced material science, particularly in the development of high-performance pigments and corrosion-resistant coatings. Its chemical stability and optical properties make it a promising candidate for applications in harsh environments. Additionally, research has explored its potential in biomedical applications, such as drug delivery systems and diagnostic imaging, owing to its biocompatibility and unique interaction with biological molecules.
One of the key advancements in the synthesis of LEAD ANTIMONATE involves the optimization of hydrothermal and sol-gel methods to achieve higher purity and controlled particle size distribution. These improvements have significantly enhanced the compound's performance in industrial applications. Furthermore, recent toxicity studies have provided deeper insights into its safety profile, addressing concerns related to its lead content and paving the way for safer handling protocols.
In the pharmaceutical sector, LEAD ANTIMONATE has been investigated for its potential as a catalyst in organic synthesis, particularly in the production of complex drug molecules. Its ability to facilitate specific chemical reactions with high efficiency and selectivity has opened new avenues for drug development. Researchers are also exploring its use in nanotechnology, where its unique electronic properties could be leveraged for the development of next-generation sensors and electronic devices.
Despite these promising developments, challenges remain in the large-scale production and application of LEAD ANTIMONATE. Issues such as cost-effectiveness, environmental impact, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthesis methods and improving the compound's performance in various applications.
In conclusion, LEAD ANTIMONATE (13510-89-9) continues to be a compound of great interest in multiple scientific and industrial domains. The latest research underscores its versatility and potential, while also highlighting the need for further studies to overcome existing limitations. This brief provides a snapshot of the current state of knowledge and serves as a valuable resource for researchers and industry professionals alike.
13510-89-9 (LEAD ANTIMONATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)